Cas no 111896-94-7 (1-Azabicyclo[2.2.2]octan-3-one,2-(1,3-benzodioxol-5-ylmethylene)-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-(1,3-benzodioxol-5-ylmethylene)-
• CAS No: 111896-94-7
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 170856
• PubChem ID: 60520
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-(1,3-benzodioxol-5-ylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-(1,3-benzodioxol-5-ylmethylene)-
• 2-(1,3-benzodioxol-5-ylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
• BRN 5754431
• 2-Benzo[1,3]dioxol-5-ylmethylene-1-aza-bicyclo[2.2.2]octan-3-one
• DTXSID60920598
• 2-(1,3-Benzodioxol-5-ylmethylene)-1-azabicyclo(2.2.2)octan-3-one
• AKOS030245147
• 111896-94-7
• 1-AZABICYCLO(2.2.2)OCTAN-3-ONE, 2-(1,3-BENZODIOXOL-5-YLMETHYLENE)-
• 2-[(2H-1,3-Benzodioxol-5-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• Maybridge1_003469
• 2-(3,4-Methylenedioxyphenylmethylene)-3-oxoquinuclidine
• (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)quinuclidin-3-one
• 2-[(Z)-1,3-benzodioxol-5-ylmethylidene]-3-quinuclidinone

• Inchi： 1S/C15H15NO3/c17-15-11-3-5-16(6-4-11)12(15)7-10-1-2-13-14(8-10)19-9-18-13/h1-2,7-8,11H,3-6,9H2
• InChI Key： NGNUATHUAAONSD-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2=CC=C3C(=C2)OCO3)N2CCC1CC2

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.35
• Boiling Point: 453°Cat760mmHg
• Flash Point: 227.8°C
• Refractive Index: 1.65
• PSA: 38.77
• LogP: 1.98880